Cas no 2287281-15-4 (6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287281-15-4
• MF: C₁₁H₁₁ClFN₃O
• MW: 255.675944566727
• CID: 6152315
• PubChem ID: 165737747
• Update Time: 2025-06-14

6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287281-15-4
• 6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole
• EN300-6750306

• Inchi： 1S/C11H11ClFN3O/c12-8-5-11-10(6-9(8)13)14-15-16(11)3-4-17-7-1-2-7/h5-7H,1-4H2
• InChI Key： FCSGSQCNLKLURW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(CCOC1CC1)N=N2)F

Computed Properties

• Exact Mass: 255.0574678g/mol
• Monoisotopic Mass: 255.0574678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole

Comprehensive Overview of 6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287281-15-4)

6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287281-15-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the benzotriazole class, which is known for its versatile biological activities. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated benzotriazole derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in how the cyclopropoxyethyl moiety influences the compound's pharmacokinetic properties. This structural feature is often explored in the context of improving metabolic stability and bioavailability, which are critical factors in the development of new therapeutic agents. The compound's CAS No. 2287281-15-4 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

The synthesis of 6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole involves multi-step organic reactions, including cyclopropanation and nucleophilic substitution. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, efforts are underway to optimize its synthesis using environmentally friendly catalysts and solvents. This aligns with the broader industry trend toward sustainable chemical manufacturing.

One of the most frequently searched questions related to this compound is: "What are the applications of 6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole?" Preliminary studies suggest its potential as a building block for antiviral and anticancer agents, although further clinical validation is required. Its benzotriazole core is also being investigated for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of fluorinated heterocycles. Researchers are actively studying how modifications to the cyclopropoxyethyl side chain or the halogen substituents affect the compound's biological and physical properties. Such insights are invaluable for designing next-generation molecules with enhanced efficacy and reduced side effects.

From an industrial perspective, 6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole is often discussed in the context of intellectual property and patent landscapes. Several patents have been filed for its derivatives, highlighting its commercial potential. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial clients.

In summary, 6-chloro-1-(2-cyclopropoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole (CAS No. 2287281-15-4) represents a promising area of research with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a subject of ongoing investigation, particularly in the fields of medicinal chemistry and drug design. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of innovative solutions to global challenges.